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Chemical Identity and Properties

Narcissin is a specific flavonol glycoside, a common form in which many flavonoids exist in plants [1].

Property Description

IUPAC Name 5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-4-oxo-4H-chromen-3-yl 6-O-(6-

deoxy-α-L-mannopyranosyl)-β-D-glucopyranoside [2]

Common Names Isorhamnetin-3-O-rutinoside; Isorhamnetin-3-rutinoside; Narcissin; Narcissoside [2]

[3]

Molecular
Formula

C₂₈H₃₂O₁₆ [2] [3]

Molecular
Weight

624.56 g/mol [3]

Structure Composed of the aglycone (core) isorhamnetin (a 3'-O-methylated flavonol) and

a disaccharide sugar moiety, rutinose (comprising rhamnose and glucose),
attached at the 3-OH position [4] [1] [2].

Purity
(Analytical
Standard)

≥99% (HPLC) [3]
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Natural Sources and Quantitative Data

Narcissin is widely distributed in various plants and is often a major flavonoid component. The table below

summarizes its presence in different plant sources [1].

Source Plant Part Quantitative Data (where available)

Opuntia ficus-indica
(Prickly Pear)

Cladodes,
Pulp, Peel

Cladodes: 703.33 ± 28.45 mg/100 g Dry Weight (DW); Pulp:
271.39 ± 25.59 mg/100 g DW; Peel: 254.51 ± 31.03 mg/100

g DW [1]

Hippophae rhamnoides
(Sea Buckthorn)

Berries,

Leaves

Berries: 52.5 - 190.0 mg/100 g DW [1]

Ginkgo biloba Leaves A known source, specific quantity of narcissin not detailed in

results [1]

Prunus persica
(Peach)

Fruit 0.001 - 0.300 μg/g Fresh Weight (FW) [5]

Calendula officinalis
(Marigold)

Flowers A known source, specific quantity of narcissin not detailed in

results [4]

Analytical Methods for Identification and Quantification

Several chromatographic and spectroscopic techniques are routinely used to identify and quantify narcissin

in plant materials and biological samples [1].
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Method Type
Application with
Narcissin

Key Details / Experimental Protocol

HPLC / UPLC Separation,

identification, and
quantification.

Common protocol uses a C18 reverse-phase column with a

mobile phase of acetonitrile (solvent A) and aqueous acid
(e.g., 2% acetic acid, solvent B) in a gradient elution.

Detection is via Diode-Array Detector (DAD) or mass
spectrometry [1] [6].

Mass
Spectrometry
(MS)

Structural
confirmation and

sensitive
quantification.

Often coupled with LC (LC-MS). Electrospray Ionization
(ESI) in negative mode is typical. Identified by its specific

mass-to-charge ratio (m/z) and fragmentation pattern [1] [7]
[5].

NMR
Spectroscopy

Definitive structural
elucidation.

Used to confirm the structure of isolated compounds,
identifying the aglycone, sugar types, and their linkage

positions [1].

Pharmacological Activities and Anticancer Mechanisms

Recent research highlights narcissin's bioactivity, primarily linked to its aglycone, isorhamnetin, released in

the gut [4] [1]. It shows promise as an anticancer agent through multiple mechanisms, modulating several

key signaling pathways [4].

The following diagram illustrates the core anticancer mechanisms of isorhamnetin, the active aglycone of

narcissin:
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Direct Anticancer Mechanisms Microenvironment & Resistance

Isorhamnetin

Induces Apoptosis
(Caspase activation,

 Mitochondrial dysfunction)

Cell Cycle Arrest
(Regulates cyclins, CDKs)

Suppresses Metastasis & Angiogenesis
(Downregulates MMPs, VEGF, EMT markers)

Modulates Oxidative Stress
(Scavenges ROS)

Anti-inflammatory Effects
(Reduces pro-inflammatory cytokines)

Overcomes Multidrug Resistance
(Synergy with chemotherapy)

Modulates Key Signaling Pathways
(PI3K/Akt, MAPK, NF-κB)

Click to download full resolution via product page

These mechanisms are underpinned by the following experimental evidence:

Inducing Apoptosis: Treatment with isorhamnetin triggers mitochondrial dysfunction and activates

caspase enzymes, leading to programmed cell death in cancer cells [4].
Inhibiting Metastasis: It suppresses the epithelial-mesenchymal transition (EMT) and downregulates

key proteins like matrix metalloproteinases (MMPs) and Vascular Endothelial Growth Factor (VEGF),
thereby reducing cancer cell invasion and new blood vessel formation (angiogenesis) [4].

Modulating Signaling Pathways: Isorhamnetin exerts its effects by targeting crucial cancer-related
pathways, including PI3K/Akt, MAPK, and NF-κB [4].

Overcoming Drug Resistance: Research indicates that combining isorhamnetin with conventional
chemotherapy drugs can help overcome multidrug resistance in cancers, improving therapeutic

outcomes [4].

Enhancing Therapeutic Potential: Nanoformulations

A significant challenge in using narcissin/isorhamnetin as a drug is its limited bioavailability [4]. To

address this, researchers are developing nanoformulation-based delivery strategies. These approaches can

significantly enhance the compound's solubility, stability, and targeted delivery to tumor sites, positioning it

as a more viable candidate for modern oncology [4].
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Key Takeaways for Researchers

Mechanistic Depth: Isorhamnetin (the active form of narcissin) is a multi-target agent affecting
hallmarks of cancer like proliferation, apoptosis, metastasis, and the tumor microenvironment [4].

Synergistic Potential: Its ability to synergize with conventional chemotherapeutic agents and
overcome multidrug resistance is a key translational advantage [4].

Delivery Challenge & Solution: While poor bioavailability is a limitation, advanced delivery systems
like nanoformulations are a promising solution to unlock its full therapeutic potential [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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